Cas no 1206995-37-0 (ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate)
ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate
- ethyl 4-(2-((3-chloro-2-methylphenyl)amino)-2-oxoacetamido)piperidine-1-carboxylate
- 1206995-37-0
- VU0523686-1
- AKOS024522193
- ethyl 4-[[2-(3-chloro-2-methylanilino)-2-oxoacetyl]amino]piperidine-1-carboxylate
- F5852-1432
- ethyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]formamido}piperidine-1-carboxylate
-
- Inchi: 1S/C17H22ClN3O4/c1-3-25-17(24)21-9-7-12(8-10-21)19-15(22)16(23)20-14-6-4-5-13(18)11(14)2/h4-6,12H,3,7-10H2,1-2H3,(H,19,22)(H,20,23)
- InChI Key: YRCMXZFJSIYNRI-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C)NC(C(NC1CCN(C(=O)OCC)CC1)=O)=O
Computed Properties
- Exact Mass: 367.1298839g/mol
- Monoisotopic Mass: 367.1298839g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 87.7Ų
ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5852-1432-2μmol |
ethyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]formamido}piperidine-1-carboxylate |
1206995-37-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5852-1432-5μmol |
ethyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]formamido}piperidine-1-carboxylate |
1206995-37-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5852-1432-10μmol |
ethyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]formamido}piperidine-1-carboxylate |
1206995-37-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5852-1432-20μmol |
ethyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]formamido}piperidine-1-carboxylate |
1206995-37-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5852-1432-1mg |
ethyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]formamido}piperidine-1-carboxylate |
1206995-37-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5852-1432-2mg |
ethyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]formamido}piperidine-1-carboxylate |
1206995-37-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5852-1432-3mg |
ethyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]formamido}piperidine-1-carboxylate |
1206995-37-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5852-1432-4mg |
ethyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]formamido}piperidine-1-carboxylate |
1206995-37-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5852-1432-5mg |
ethyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]formamido}piperidine-1-carboxylate |
1206995-37-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5852-1432-10mg |
ethyl 4-{[(3-chloro-2-methylphenyl)carbamoyl]formamido}piperidine-1-carboxylate |
1206995-37-0 | 10mg |
$79.0 | 2023-09-09 |
ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate
Professional Introduction to Ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate (CAS No 1206995-37-0)
Ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate, a compound with the CAS number 1206995-37-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The intricate structure of this molecule, featuring a 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate moiety, makes it a promising candidate for further investigation in various therapeutic areas.
The pharmacological significance of Ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate lies in its unique chemical properties and biological activities. The presence of a piperidine ring, combined with the carbamoylformamido functional group, suggests potential interactions with biological targets that could modulate various physiological processes. Recent studies have highlighted the importance of piperidine derivatives in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and inflammatory conditions.
One of the most compelling aspects of Ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate is its structural diversity, which allows for extensive modifications to optimize its pharmacokinetic and pharmacodynamic profiles. The 3-chloro-2-methylphenyl substituent plays a crucial role in determining the compound's reactivity and binding affinity to biological targets. This substituent has been extensively studied in medicinal chemistry for its ability to enhance the potency and selectivity of drug candidates.
In the context of contemporary pharmaceutical research, Ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate exemplifies the trend towards designing molecules with multiple functional groups that can interact with multiple targets simultaneously. This approach, known as polypharmacology, has shown great promise in addressing complex diseases that involve multiple pathological pathways. The compound's ability to engage with various biological receptors and enzymes makes it a valuable tool for understanding drug-drug interactions and for developing combination therapies.
The synthesis of Ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates such as 3-chloro-2-methylbenzoic acid, which is then converted into more complex structures through esterification, amidation, and cyclization reactions. Each step in the synthesis is carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.
The biological evaluation of Ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate has revealed several intriguing properties. In vitro studies have demonstrated its ability to inhibit certain enzymes and receptors involved in inflammation and pain signaling. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. Additionally, preliminary in vivo studies suggest that this compound may have neuroprotective effects, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The development of novel drug candidates like Ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate is often accompanied by computational modeling and molecular docking studies to predict their binding modes and interactions with biological targets. These computational approaches have become indispensable tools in modern drug discovery, allowing researchers to rapidly screen large libraries of compounds and identify promising candidates for further experimental validation. The integration of computational chemistry with traditional wet-lab techniques has significantly accelerated the pace of drug development.
The future prospects for Ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate are promising, with ongoing research aimed at refining its chemical structure to enhance its therapeutic efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. As our understanding of complex diseases continues to evolve, compounds like Ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate will play an increasingly important role in developing innovative treatments.
In conclusion, Ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate (CAS No 1206995-37-0) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique chemical properties make it a valuable tool for studying various disease mechanisms and developing new therapeutic agents. With continued advancements in synthetic chemistry and computational biology, this compound is poised to make substantial contributions to the field of medicine.
1206995-37-0 (ethyl 4-{(3-chloro-2-methylphenyl)carbamoylformamido}piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)